Cas no 1864073-55-1 (4-iodo-N1-methylbenzene-1,2-diamine dihydrochloride)

• Product Name: 4-iodo-N1-methylbenzene-1,2-diamine dihydrochloride
• CAS No: 1864073-55-1
• MF: C₇H₁₁Cl₂IN₂
• MW: 320.986111879349
• MDL: MFCD29041241
• CID: 4625436
• PubChem ID: 121552662
• Update Time: 2025-06-14

4-iodo-N1-methylbenzene-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-iodo-N1-methylbenzene-1,2-diamine dihydrochloride
• 4-iodo-1-N-methylbenzene-1,2-diamine;dihydrochloride

• MDL： MFCD29041241
• Inchi： 1S/C7H9IN2.2ClH/c1-10-7-3-2-5(8)4-6(7)9;;/h2-4,10H,9H2,1H3;2*1H
• InChI Key： QXQKMMSVWDHKFJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)N)NC.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 108
• Topological Polar Surface Area: 38

Additional information on 4-iodo-N1-methylbenzene-1,2-diamine dihydrochloride

Comprehensive Introduction to 4-iodo-N1-methylbenzene-1,2-diamine dihydrochloride (CAS No. 1864073-55-1)

4-iodo-N1-methylbenzene-1,2-diamine dihydrochloride (CAS No. 1864073-55-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of aromatic diamines, characterized by its unique iodine substitution and methylamine functional group. Its molecular structure, C7H10IN2·2HCl, makes it a valuable intermediate in the development of novel therapeutic agents, particularly in the fields of oncology and neurology.

The growing interest in iodinated aromatic compounds like 4-iodo-N1-methylbenzene-1,2-diamine dihydrochloride stems from their versatility in cross-coupling reactions, a hot topic in modern organic chemistry. Researchers frequently search for "iodo-substituted benzene derivatives" and "methylated diamine applications" to explore their potential in drug discovery. This compound's dihydrochloride salt form enhances its stability, making it preferable for laboratory use and storage.

In recent years, the scientific community has shown increased attention to targeted drug delivery systems, where compounds like CAS 1864073-55-1 play crucial roles as building blocks. Its electron-rich aromatic ring and nucleophilic amine groups allow for diverse chemical modifications, addressing common search queries such as "how to modify aromatic diamines" and "iodo-substituted compound reactivity". These properties make it particularly valuable for developing PET radiotracers and fluorescent probes in diagnostic imaging.

The synthesis of 4-iodo-N1-methylbenzene-1,2-diamine dihydrochloride typically involves electrophilic aromatic iodination followed by selective methylation, processes that are frequently discussed in organic chemistry forums. Current research trends focus on optimizing its production to meet the rising demand for high-purity pharmaceutical intermediates, a topic that generates numerous search queries like "large-scale synthesis of iodinated diamines" and "purification methods for dihydrochloride salts".

From a structure-activity relationship perspective, the compound's iodine atom serves as an excellent handle for further derivatization through palladium-catalyzed coupling reactions, answering common questions about "versatile intermediates for drug discovery". Its methyl group on the nitrogen atom enhances metabolic stability, a feature highly sought after in medicinal chemistry circles searching for "N-methylation effects on drug metabolism".

Quality control of CAS 1864073-55-1 involves rigorous HPLC analysis and spectroscopic characterization, topics that generate substantial interest among analytical chemists. The compound's solubility profile (freely soluble in water and polar organic solvents) makes it particularly useful for biological studies, addressing practical concerns often searched as "solubility of dihydrochloride salts" and "handling moisture-sensitive diamines".

Emerging applications of 4-iodo-N1-methylbenzene-1,2-diamine dihydrochloride include its use in developing kinase inhibitors and epigenetic modulators, aligning with current trends in precision medicine. These applications respond to growing search volumes for terms like "small molecule modulators of protein-protein interactions" and "building blocks for epigenetic drugs". The compound's dual functional groups allow for the creation of diverse molecular architectures, making it a favorite among medicinal chemists.

Storage and handling of this compound require attention to its hygroscopic nature, a practical consideration frequently searched as "proper storage of dihydrochloride compounds". When working with iodinated aromatic diamines, researchers often inquire about "light sensitivity of iodine-containing compounds" and "stability under various pH conditions", highlighting the importance of proper technical documentation.

The future research directions for 4-iodo-N1-methylbenzene-1,2-diamine dihydrochloride include exploring its potential in bioconjugation chemistry and materials science, particularly for creating functionalized polymers. These applications correspond with increasing search interest in "aromatic diamines in material synthesis" and "iodo-compounds for surface modification", demonstrating the compound's expanding utility beyond pharmaceutical applications.